Cas no 171881-36-0 (5-Bromo-2-(dimethylamino)benzaldehyde)

• Product Name: 5-Bromo-2-(dimethylamino)benzaldehyde
• CAS No: 171881-36-0
• MF: C₉H₁₀BrNO
• MW: 228.08580160141
• MDL: MFCD20529529
• CID: 1024561
• PubChem ID: 15758345
• Update Time: 2025-10-31

5-Bromo-2-(dimethylamino)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2-(dimethylamino)benzaldehyde
• 5-bromo-2-dimethylaminobenzaldehyde
• 171881-36-0
• SCHEMBL3209434
• AS-33287
• AMY26931
• CS-0187779
• SY111756
• Benzaldehyde, 5-bromo-2-(dimethylamino)-
• MFCD20529529
• AKOS015999625
• DTXSID30578040

• MDL： MFCD20529529
• Inchi： 1S/C9H10BrNO/c1-11(2)9-4-3-8(10)5-7(9)6-12/h3-6H,1-2H3
• InChI Key： KELBDTNCLYIYKB-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=O)C=1)N(C)C

Computed Properties

• Exact Mass: 226.99500
• Monoisotopic Mass: 226.99458g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• PSA: 20.31000
• LogP: 2.32760

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives

Additional information on 5-Bromo-2-(dimethylamino)benzaldehyde

Comprehensive Guide to 5-Bromo-2-(dimethylamino)benzaldehyde (CAS No. 171881-36-0): Properties, Applications, and Industry Insights

5-Bromo-2-(dimethylamino)benzaldehyde (CAS No. 171881-36-0) is a specialized organic compound widely recognized for its versatile applications in pharmaceutical intermediates, agrochemical synthesis, and advanced material research. This brominated benzaldehyde derivative features a dimethylamino substituent, enhancing its reactivity and utility in cross-coupling reactions and heterocyclic synthesis. With growing interest in high-performance organic compounds, this chemical has garnered attention for its role in developing innovative drug candidates and functional materials.

The compound’s molecular structure (C₉H₁₀BrNO) combines a benzaldehyde core with strategic functional groups, making it a valuable building block for medicinal chemistry. Researchers frequently employ it in palladium-catalyzed reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, to construct complex molecules. Its electron-rich aromatic system and bromine leaving group facilitate precise modifications, aligning with trends in targeted drug design and green chemistry.

In the context of sustainable synthesis, 5-Bromo-2-(dimethylamino)benzaldehyde is often highlighted for its compatibility with catalytic methodologies that reduce waste. A 2023 study in ACS Sustainable Chemistry & Engineering emphasized its use in atom-efficient transformations, addressing industry demands for eco-friendly processes. This aligns with frequent search queries like "green synthesis of brominated aldehydes" or "catalytic applications of dimethylaminobenzaldehydes," reflecting broader market interests.

From a commercial perspective, the compound’s purity (>97%) and stability under inert conditions make it a reliable choice for high-throughput screening and scale-up production. Suppliers often provide custom synthesis services to meet diverse R&D needs, particularly for kinase inhibitor development or fluorescent probe design. Its UV-absorbing properties also cater to niche applications in photoresist materials and organic electronics.

Emerging discussions in AI-driven drug discovery platforms frequently reference 5-Bromo-2-(dimethylamino)benzaldehyde as a scaffold for virtual screening. Computational models leverage its structural features to predict bioactivity, resonating with trending searches like "machine learning in organic synthesis". Furthermore, its role in metal-organic frameworks (MOFs) research underscores its interdisciplinary relevance, bridging gaps between chemical synthesis and material science.

To ensure safe handling, standard protocols recommend storing the compound at 2–8°C in amber vials to prevent photodegradation. While not classified as hazardous under GHS, proper laboratory PPE (e.g., nitrile gloves, goggles) is advised during use. Regulatory compliance, such as REACH registration, further solidifies its standing in global markets, particularly in Europe and North America.

In summary, 5-Bromo-2-(dimethylamino)benzaldehyde (CAS No. 171881-36-0) exemplifies the convergence of synthetic utility and industrial applicability. Its adaptability to cutting-edge research and alignment with sustainability goals position it as a cornerstone in modern organic chemistry. For researchers exploring structure-activity relationships or novel material properties, this compound remains an indispensable tool.